Cas no 2228830-48-4 (1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine
• CAS No: 2228830-48-4
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6197664
• PubChem ID: 165851062
• Update Time: 2025-08-04

1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine
• 2228830-48-4
• EN300-1947689

• Inchi： 1S/C11H15F2NO/c1-7-6-8(4-5-9(7)15-3)11(2,14)10(12)13/h4-6,10H,14H2,1-3H3
• InChI Key： LAHHPSKVNMFFNL-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(=C(C)C=1)OC)N)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine

Introduction to 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine (CAS No. 2228830-48-4)

1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228830-48-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study for potential applications in drug development and material science.

The molecular structure of 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine features a fluorinated aliphatic chain connected to a phenyl ring substituted with methoxy and methyl groups. The presence of fluorine atoms introduces specific electronic and steric effects that can influence the compound's reactivity, solubility, and metabolic stability. These characteristics are particularly valuable in medicinal chemistry, where modulating such properties can lead to the discovery of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of this compound with greater precision. Studies have shown that the fluorine atoms in 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine can enhance binding affinity to biological targets, a phenomenon known as "fluorine effect." This effect has been leveraged in the design of more potent and selective drugs, including those targeting oncological and inflammatory diseases.

In the context of drug discovery, 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine serves as a valuable scaffold for synthesizing analogs with improved pharmacokinetic profiles. Researchers have utilized this compound to develop molecules with enhanced bioavailability and reduced toxicity. For instance, modifications to the phenyl ring or the fluorinated aliphatic chain have been explored to optimize interactions with enzymes and receptors involved in disease pathways.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also impacts the metabolic fate of compounds. Fluorinated drugs often exhibit increased resistance to degradation by metabolic enzymes, leading to prolonged half-lives and improved therapeutic efficacy. This property has been particularly beneficial in the development of antiviral and anticancer agents where sustained drug exposure is crucial.

Current research in this field is focused on harnessing the potential of 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine for treating complex diseases. For example, studies suggest that derivatives of this compound may exhibit inhibitory activity against kinases implicated in cancer progression. Additionally, its structural motif has been investigated for applications in central nervous system (CNS) drug development, where blood-brain barrier penetration is a critical challenge.

The synthesis of 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also enable the introduction of additional functional groups for further derivatization.

The pharmacological evaluation of 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to interact with specific biological targets with high affinity, while animal models have shown potential therapeutic benefits without significant adverse effects. These findings underscore its potential as a lead compound for further development.

As our understanding of molecular interactions evolves, so does our ability to design compounds like 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine with tailored properties. The integration of artificial intelligence (AI) into drug discovery workflows has accelerated the identification of promising candidates by predicting their biological activity and optimizing their structures through machine learning algorithms.

The future prospects for 1,1-difluoro-2-(4-methoxy-3-methylphenyl)propan-2-amine are vast, with ongoing research exploring its role in emerging therapeutic areas such as immunotherapy and gene editing. Its unique structural features make it an attractive candidate for developing next-generation therapeutics that address unmet medical needs.

In conclusion, 1 , 1 -difluoro - 2 - ( 4 - methoxy - 3 - methylphenyl ) propan - 2 - amine ( CAS No . 2228830 - 48 - 4 ) represents a significant advancement in pharmaceutical chemistry . Its structural complexity , combined with its promising biological activity , positions it as a key player in the development of innovative treatments . As research continues to uncover new applications , this compound is poised to make substantial contributions to human health and well-being .